Cas no 2028849-27-4 (1-(3-cyclopropylpyrrolidin-1-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(3-cyclopropylpyrrolidin-1-yl)-3-fluoropropan-2-ol
• CAS No: 2028849-27-4
• MF: C₁₀H₁₈FNO
• MW: 187.25442647934
• CID: 6034192
• PubChem ID: 165598593
• Update Time: 2025-06-14

1-(3-cyclopropylpyrrolidin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylpyrrolidin-1-yl)-3-fluoropropan-2-ol
• EN300-1646008
• 2028849-27-4

• Inchi： 1S/C10H18FNO/c11-5-10(13)7-12-4-3-9(6-12)8-1-2-8/h8-10,13H,1-7H2
• InChI Key： CPKNPBOYEJNDCE-UHFFFAOYSA-N
• SMILES： FCC(CN1CCC(C1)C1CC1)O

Computed Properties

• Exact Mass: 187.137242360g/mol
• Monoisotopic Mass: 187.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(3-cyclopropylpyrrolidin-1-yl)-3-fluoropropan-2-ol

Comprehensive Overview of 1-(3-cyclopropylpyrrolidin-1-yl)-3-fluoropropan-2-ol (CAS No. 2028849-27-4): Properties, Applications, and Research Insights

The compound 1-(3-cyclopropylpyrrolidin-1-yl)-3-fluoropropan-2-ol (CAS No. 2028849-27-4) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. With a molecular formula that includes a cyclopropyl group and a fluoropropanol moiety, this compound exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science applications.

Recent trends in scientific literature highlight the growing demand for fluorinated organic compounds, driven by their enhanced metabolic stability and bioavailability. The presence of the fluorine atom in 1-(3-cyclopropylpyrrolidin-1-yl)-3-fluoropropan-2-ol contributes to its potential as a building block for bioactive molecules. Researchers are particularly interested in its role as a precursor for kinase inhibitors and GPCR-targeted therapies, which are hot topics in oncology and neurology.

From a synthetic chemistry perspective, the pyrrolidine core of this compound offers versatility in medicinal chemistry. Its 3-cyclopropyl substitution introduces steric constraints that can fine-tune receptor binding affinity, a feature often explored in structure-activity relationship (SAR) studies. Computational chemists have also investigated its conformational flexibility using molecular docking simulations, aligning with the current focus on AI-driven drug design.

The fluoropropanol segment of the molecule is another area of active research. Fluorinated alcohols are known to influence hydrogen bonding networks, which can be critical for optimizing drug solubility and blood-brain barrier penetration—key parameters frequently searched by pharmaceutical researchers. This aligns with industry demands for CNS-active compounds with improved pharmacokinetic profiles.

In material science applications, CAS 2028849-27-4 has been studied for its potential in designing fluorinated polymers with enhanced thermal stability. The compound's ability to introduce fluorine atoms into polymer backbones makes it relevant for high-performance coatings and electronic materials, addressing sustainability challenges in these sectors.

Analytical characterization of this compound typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the broader industry shift toward high-resolution analytical methods. Stability studies under various pH conditions are frequently conducted, as evidenced by the numerous queries about compound degradation pathways in scientific databases.

Regulatory aspects of 1-(3-cyclopropylpyrrolidin-1-yl)-3-fluoropropan-2-ol are often discussed in the context of REACH compliance and pharmaceutical guidelines. While not classified as hazardous, proper handling procedures are emphasized in safety data sheets, particularly regarding its storage conditions and incompatibilities—common concerns for laboratory personnel.

The commercial availability of this compound has expanded recently, with suppliers offering it in various quantities for research-scale synthesis. Pricing trends show correlation with the growing demand for fluorinated building blocks, a market segment projected to grow significantly in coming years according to industry reports.

Future research directions for CAS 2028849-27-4 may explore its utility in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. Its structural features make it a candidate for linker chemistry in bifunctional molecules, a rapidly evolving field in drug discovery.

Environmental fate studies of similar fluorinated compounds have become increasingly important, responding to concerns about PFAS alternatives. While 1-(3-cyclopropylpyrrolidin-1-yl)-3-fluoropropan-2-ol doesn't belong to this problematic class, its biodegradation profile remains an area for further investigation to address green chemistry principles.